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Compound of Interest

Compound Name: Decanenitrile

Cat. No.: B1670064 Get Quote

An in-depth exploration into the olfactory characteristics, sensory evaluation, and underlying

molecular mechanisms of decanenitrile, a potent fragrance ingredient.

Decanenitrile, a linear aliphatic nitrile, is a significant component in the perfumer's palette,

valued for its powerful and multifaceted aroma. This technical guide provides a comprehensive

overview of its olfactory properties, methodologies for its sensory and analytical assessment,

and the current understanding of its interaction with the olfactory system. This document is

intended for researchers, scientists, and professionals in the fields of fragrance chemistry,

sensory science, and drug development.

Olfactory Properties of Decanenitrile
Decanenitrile (C₁₀H₁₉N) is characterized by a strong and complex odor profile. Its primary

descriptors include aldehydic, fatty, and waxy notes, complemented by fresh, citrus, and floral

undertones. Some evaluators also perceive musty and cognac-like facets.[1][2] This rich

aromatic profile allows for its versatile application in fragrance compositions, where it can

impart a natural, long-lasting effect and enhance the overall complexity of a scent.[1]

Physicochemical and Olfactory Characteristics
A summary of the key physicochemical and olfactory properties of decanenitrile is presented

in Table 1. While a specific odor detection threshold for decanenitrile is not readily available in

public literature, the methodology for determining such values is well-established in the field of

sensory science.[1][3][4]
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Property Value Source(s)

Chemical Formula C₁₀H₁₉N [1]

Molecular Weight 153.27 g/mol [5]

CAS Number 1975-78-6 [1]

Appearance Colorless to pale yellow liquid [1]

Odor Profile
Aldehydic, floral, citrus, fatty,

waxy, musty, oily, cognac
[1][2]

Odor Family Aldehydic [1]

Tenacity on Blotter Up to 1 month [1]

Recommended Usage in

Fragrance Concentrate
Up to 0.5% - 1% [1][2]

Vapor Pressure @ 25°C 0.032 mmHg (est.) [6]

Flash Point 91.67 °C (197 °F) [2]

Solubility
Soluble in alcohol; slightly

soluble in water
[6]

Experimental Protocols for Olfactory Evaluation
The comprehensive assessment of decanenitrile's olfactory properties involves a combination

of sensory and analytical techniques. These protocols are crucial for quality control, new

fragrance development, and research into structure-activity relationships.

Sensory Panel Evaluation
Sensory evaluation by trained panelists is the cornerstone of fragrance assessment. A

descriptive analysis protocol is typically employed to characterize the odor profile of

decanenitrile.

Objective: To identify and quantify the distinct aromatic characteristics of decanenitrile.

Materials:
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Decanenitrile (high purity, >98%)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips

Odor-free evaluation booths

Standardized sensory evaluation scoresheets or software

Panel: A panel of 8-12 trained sensory assessors with demonstrated olfactory acuity and

experience in describing fragrance notes.

Procedure:

Sample Preparation: Prepare a series of dilutions of decanenitrile in the chosen solvent

(e.g., 10%, 5%, 1% in diethyl phthalate).

Sample Presentation: Dip smelling strips into the dilutions for a standardized duration and

allow the solvent to evaporate for a set period (e.g., 10 seconds).

Evaluation: Present the coded smelling strips to the panelists in the evaluation booths.

Data Collection: Panelists evaluate the odor and rate the intensity of various descriptors

(e.g., aldehydic, fatty, citrus, floral) on a structured scale (e.g., a 15-point intensity scale).

Open-ended comments are also encouraged to capture novel descriptors.

Data Analysis: Analyze the intensity ratings statistically to generate a sensory profile of

decanenitrile. Techniques such as spider plots are often used for visualization.
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Sensory evaluation workflow for decanenitrile.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector. This allows for the identification of

individual odor-active compounds in a sample.
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Objective: To identify the specific retention times at which the characteristic odors of

decanenitrile are perceived.

Instrumentation:

Gas chromatograph (GC) coupled to a mass spectrometer (MS) and an olfactory detection

port (ODP).

Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent).

Humidified air supply for the ODP.

Procedure:

Sample Injection: Inject a diluted solution of decanenitrile into the GC.

Chromatographic Separation: The components of the sample are separated as they travel

through the GC column.

Effluent Splitting: The column effluent is split, with a portion directed to the MS for chemical

identification and the other to the ODP for sensory evaluation.

Olfactory Detection: A trained assessor sniffs the effluent from the ODP and records the time,

duration, and description of any perceived odors.

Data Correlation: The olfactory data (aromagram) is correlated with the chromatographic

data from the MS to link specific chemical compounds to their perceived odors.
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Gas Chromatography-Olfactometry (GC-O) workflow.

Molecular Mechanisms of Decanenitrile Perception
The perception of decanenitrile, like all odorants, begins with its interaction with olfactory

receptors (ORs) located in the cilia of olfactory sensory neurons in the nasal epithelium. While

the specific ORs that bind to decanenitrile have not yet been definitively identified, the general

signaling pathway is well understood.
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Olfactory Signal Transduction
The binding of an odorant molecule, such as decanenitrile, to its cognate OR initiates a

cascade of intracellular events. This process, known as olfactory signal transduction, converts

the chemical signal into an electrical signal that is sent to the brain.

The generally accepted pathway is as follows:

Odorant Binding: Decanenitrile, carried through the nasal mucus possibly by odorant-

binding proteins (OBPs), binds to a specific G-protein coupled olfactory receptor (OR) on the

surface of an olfactory sensory neuron.[7]

G-Protein Activation: This binding event causes a conformational change in the OR, which in

turn activates an associated G-protein (Gαolf).[8]

Adenylyl Cyclase Activation: The activated Gαolf subunit then activates the enzyme adenylyl

cyclase.[9]

cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP), a

secondary messenger.[8][9]

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels

in the neuron's membrane.[10]

Depolarization: The opening of these channels allows an influx of cations (primarily Ca²⁺ and

Na⁺), leading to the depolarization of the olfactory sensory neuron.

Action Potential Generation: If the depolarization reaches a certain threshold, it triggers an

action potential (an electrical signal).

Signal Transmission: This action potential travels along the neuron's axon to the olfactory

bulb in the brain, where the signal is processed, leading to the perception of smell.

Simplified olfactory signal transduction pathway.

Future Directions in Decanenitrile Research
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While the fundamental olfactory properties of decanenitrile are well-documented, several

avenues for future research remain. The deorphanization of the specific olfactory receptors that

bind to decanenitrile would provide invaluable insight into the molecular basis of its

perception. Quantitative structure-activity relationship (QSAR) studies could further elucidate

the relationships between the molecular structure of aliphatic nitriles and their perceived odor

characteristics.[5][11] Continued research in these areas will not only deepen our

understanding of the sense of smell but also enable the more targeted design of novel

fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Odor Detection Thresholds [leffingwell.com]

2. scienomics.com [scienomics.com]

3. repository.ubn.ru.nl [repository.ubn.ru.nl]

4. opac.bhamada.ac.id [opac.bhamada.ac.id]

5. researchgate.net [researchgate.net]

6. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]

7. Olfactory cilia, regulation and control of olfaction - PMC [pmc.ncbi.nlm.nih.gov]

8. Activation of the sensory current in salamander olfactory receptor neurons depends on a
G protein-mediated cAMP second messenger system - PubMed [pubmed.ncbi.nlm.nih.gov]

9. The cyclic AMP signaling pathway in the rodent main olfactory system - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Activation and desensitization of the olfactory cAMP-gated transduction channel:
identification of functional modules - PMC [pmc.ncbi.nlm.nih.gov]

11. A quantitative structure-activity relationship (QSAR) study of alkylpyrazine odor
modalities - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unveiling the Aromatic Profile of Decanenitrile: A
Technical Guide for Fragrance Research]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1670064?utm_src=pdf-body
https://www.benchchem.com/product/b1670064?utm_src=pdf-body
https://www.researchgate.net/publication/229745845_Quantitative_Structure-Activity_Relationships_QSARs_for_Odor_Thresholds_of_Volatile_Organic_Compounds_VOCs
https://pubmed.ncbi.nlm.nih.gov/1448432/
https://www.benchchem.com/product/b1670064?utm_src=pdf-custom-synthesis
http://www.leffingwell.com/odorback.htm
https://www.scienomics.com/case-studies/determination-of-the-odor-detection-threshold-of-aroma-compounds-using-machine-learning/
https://repository.ubn.ru.nl/bitstream/handle/2066/144930/1/144930.pdf
https://opac.bhamada.ac.id/index.php?p=fstream-pdf&fid=128&bid=5442
https://www.researchgate.net/publication/229745845_Quantitative_Structure-Activity_Relationships_QSARs_for_Odor_Thresholds_of_Volatile_Organic_Compounds_VOCs
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20techniques%20do's%20and%20don'ts.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11446836/
https://pubmed.ncbi.nlm.nih.gov/1709025/
https://pubmed.ncbi.nlm.nih.gov/1709025/
https://pubmed.ncbi.nlm.nih.gov/33447881/
https://pubmed.ncbi.nlm.nih.gov/33447881/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2768803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2768803/
https://pubmed.ncbi.nlm.nih.gov/1448432/
https://pubmed.ncbi.nlm.nih.gov/1448432/
https://www.benchchem.com/product/b1670064#olfactory-properties-of-decanenitrile-in-fragrance-research
https://www.benchchem.com/product/b1670064#olfactory-properties-of-decanenitrile-in-fragrance-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1670064#olfactory-properties-of-decanenitrile-in-
fragrance-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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